Cas no 1806471-22-6 (3-Bromo-2-(2-bromopropanoyl)benzaldehyde)

• Product Name: 3-Bromo-2-(2-bromopropanoyl)benzaldehyde
• CAS No: 1806471-22-6
• MF: C₁₀H₈Br₂O₂
• MW: 319.977321624756
• CID: 4978193
• Update Time: 2025-06-08

3-Bromo-2-(2-bromopropanoyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(2-bromopropanoyl)benzaldehyde

• Inchi： 1S/C10H8Br2O2/c1-6(11)10(14)9-7(5-13)3-2-4-8(9)12/h2-6H,1H3
• InChI Key： RSFDSZRATNVTAQ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1C=O)Br)=O

Computed Properties

• Exact Mass: 319.88706 g/mol
• Monoisotopic Mass: 317.88910 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 34.1
• Molecular Weight: 319.98

Additional information on 3-Bromo-2-(2-bromopropanoyl)benzaldehyde

Introduction to 3-Bromo-2-(2-bromopropanoyl)benzaldehyde (CAS No. 1806471-22-6)

3-Bromo-2-(2-bromopropanoyl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1806471-22-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of aromatic aldehydes, characterized by the presence of a benzaldehyde moiety and bromine substituents, which contribute to its unique reactivity and potential applications.

The structural framework of 3-Bromo-2-(2-bromopropanoyl)benzaldehyde consists of a benzene ring substituted with a bromine atom at the 3-position and an acylated group at the 2-position. The acyl group is derived from 2-bromopropanoic acid, introducing both bromine and a branched alkyl chain into the molecule. This combination of functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in exploring the pharmacological properties of aromatic aldehydes due to their role as key intermediates in drug synthesis. The presence of bromine atoms in 3-Bromo-2-(2-bromopropanoyl)benzaldehyde enhances its reactivity, making it a valuable building block for constructing more complex molecular structures. Researchers have leveraged this compound in the synthesis of various bioactive molecules, including kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

One of the most compelling aspects of 3-Bromo-2-(2-bromopropanoyl)benzaldehyde is its utility in medicinal chemistry. The benzaldehyde moiety is well-known for its ability to participate in condensation reactions, such as the formation of Schiff bases, which are widely studied for their potential biological activity. Additionally, the brominated aromatic ring provides opportunities for further functionalization through cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse substituents for tailored pharmacological effects.

Recent studies have highlighted the importance of 3-Bromo-2-(2-bromopropanoyl)benzaldehyde in the development of targeted therapies. For instance, researchers have utilized this compound to synthesize inhibitors of specific enzymes involved in cancer pathways. The bromine atoms serve as handles for selective binding interactions with biological targets, improving the efficacy and selectivity of drug candidates. Moreover, the acylated group at the 2-position can be modified to enhance solubility or metabolic stability, critical factors in drug design.

The synthesis of 3-Bromo-2-(2-bromopropanoyl)benzaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include bromination of benzaldehyde derivatives followed by acylation with 2-bromopropanoic acid or its derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

In addition to its pharmaceutical applications, 3-Bromo-2-(2-bromopropanoyl)benzaldehyde has found utility in materials science and chemical biology. Its ability to undergo selective modifications allows researchers to design probes and tools for studying biological processes at the molecular level. For example, fluorescent analogs derived from this compound have been used in cell imaging studies to track protein-protein interactions and metabolic pathways.

The chemical properties of 3-Bromo-2-(2-bromopropanoyl)benzaldehyde make it an attractive candidate for exploring new synthetic strategies. The combination of electrophilic and nucleophilic centers within the molecule allows for diverse reaction pathways, including nucleophilic aromatic substitution (SNAr), addition reactions, and oxidation processes. These reactivities have been exploited to develop novel synthetic routes to complex heterocyclic compounds, which are prevalent in many biologically active molecules.

From a regulatory perspective, 3-Bromo-2-(2-bromopropanoyl)benzaldehyde is subject to standard chemical safety protocols due to its reactive nature. Proper handling procedures are essential to ensure safe laboratory practices and minimize potential hazards associated with organic synthesis. While not classified as a hazardous material under typical conditions, its reactivity necessitates careful storage and handling to prevent unintended reactions or degradation.

The future prospects for 3-Bromo-2-(2-bromopropanoyl)benzaldehyde are promising, with ongoing research exploring its role in next-generation therapeutics and advanced materials. As computational chemistry tools become more sophisticated, virtual screening approaches are being employed to identify new applications for this compound based on its structural features. Collaborative efforts between academia and industry are likely to drive innovation in utilizing this versatile intermediate for high-value chemical products.